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Compound of Interest

Compound Name: NF546

Cat. No.: B15569098

{ Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

NF546 is a selective, non-nucleotide agonist for the P2Y11 receptor, with a pECso of 6.27.[1][2]

It is a valuable tool for studying the immunomodulatory roles of the P2Y11 receptor.[1][2] Proper

dissolution and storage of NF546 are critical for maintaining its biological activity and ensuring

experimental reproducibility. This document provides a detailed protocol for the proper handling

of NF546.

Physicochemical and Solubility Data

A summary of the key quantitative data for NF546 is presented in Table 1. This information is

essential for accurate stock solution preparation and experimental design.

Parameter Value Source
Molecular Weight 1180.74 g/mol [3]
Purity >95% [3]
Recommended Solvent Water

11.81 mg/mL or 10 mM (with

gentle warming)

Maximum Concentration

Appearance Lyophilized solid
Storage Temperature -20°C or colder [41[5]
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Experimental Protocol: Dissolving and Storing
NF546

This protocol outlines the step-by-step procedure for preparing a stock solution of NF546.
3.1. Materials

» NF546 (lyophilized powder)

» Sterile, nuclease-free water

» Sterile, polypropylene microcentrifuge tubes

o Calibrated micropipettes and sterile tips

o Vortex mixer

o Water bath or heating block (optional, for gentle warming)

3.2. Procedure

» Equilibration: Before opening, allow the vial of lyophilized NF546 to equilibrate to room
temperature for at least 15-20 minutes. This minimizes the condensation of atmospheric
moisture, which can affect the stability of the compound.

o Solvent Addition: Carefully open the vial and add the required volume of sterile, nuclease-
free water to achieve the desired concentration. For example, to prepare a 10 mM stock
solution, add the appropriate volume of water based on the mass of NF546 provided in the
vial.

» Dissolution: Close the vial tightly and vortex gently for 10-20 seconds to dissolve the powder.
If the compound does not fully dissolve, gentle warming in a water bath (not exceeding 37°C)
can be applied. Visually inspect the solution to ensure complete dissolution before
proceeding.

» Aliquoting: To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the
stock solution into smaller, single-use volumes in sterile polypropylene microcentrifuge

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b15569098?utm_src=pdf-body
https://www.benchchem.com/product/b15569098?utm_src=pdf-body
https://www.benchchem.com/product/b15569098?utm_src=pdf-body
https://www.benchchem.com/product/b15569098?utm_src=pdf-body
https://www.benchchem.com/product/b15569098?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

tubes.

o Storage: Store the aliquots at -20°C or colder for long-term storage.[4][5] For short-term
storage (a few days), 4°C may be acceptable, but refer to the manufacturer's specific
recommendations. Protect the stock solution from light.

Visualizations

4.1. Experimental Workflow for NF546 Preparation

The following diagram illustrates the key steps in the preparation of an NF546 stock solution.
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Workflow for dissolving and storing NF546.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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